Cas no 138764-20-2 (5,6,7,8-tetrahydro-5-oxonaphthalene-1-carbonitrile)

• Product Name: 5,6,7,8-tetrahydro-5-oxonaphthalene-1-carbonitrile
• CAS No: 138764-20-2
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 105956
• PubChem ID: 10931873
• Update Time: 2025-04-18

5,6,7,8-tetrahydro-5-oxonaphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-5-oxonaphthalene-1-carbonitrile
• 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carbonitrile
• 5-oxo-7,8-dihydro-6H-naphthalene-1-carbonitrile
• 5-cyano-1-tetralone
• 5-cyanotetralone
• A807429
• ACMC-1C1WV
• AG-D-78282
• CTK0H0504
• I14-32927
• SureCN1872875
• 138764-20-2
• VIHLGHRPFVEQBU-UHFFFAOYSA-N
• FT-0717361
• DTXSID30448739
• 5-cyano-l-tetralone
• AKOS006315988
• SCHEMBL1872875

• MDL： MFCD11559061
• Inchi： 1S/C11H9NO/c12-7-8-3-1-5-10-9(8)4-2-6-11(10)13/h1,3,5H,2,4,6H2
• InChI Key： VIHLGHRPFVEQBU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C#N)C=2CCC1

Computed Properties

• Exact Mass: 171.06847
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins